Cas no 1314714-34-5 (1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile)

1-(3-Chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile is a specialized organic compound featuring a cyclopropane ring substituted with a carbonitrile group and a 3-chloro-2,6-difluorophenyl moiety. This structure imparts unique reactivity and steric properties, making it a valuable intermediate in synthetic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of halogen and fluorine substituents enhances its utility in cross-coupling reactions and as a building block for bioactive molecules. Its rigid cyclopropane core contributes to stability while allowing for precise structural modifications. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring compatibility with a range of downstream applications.
1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile structure
1314714-34-5 structure
Product Name:1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile
CAS No:1314714-34-5
MF:C10H6ClF2N
MW:213.611148357391
CID:6216454
PubChem ID:129953009
Update Time:2025-05-21

1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile
    • EN300-1965465
    • 1314714-34-5
    • Inchi: 1S/C10H6ClF2N/c11-6-1-2-7(12)8(9(6)13)10(5-14)3-4-10/h1-2H,3-4H2
    • InChI Key: YFOGKZWUQNKGHH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1F)C1(C#N)CC1)F

Computed Properties

  • Exact Mass: 213.0156832g/mol
  • Monoisotopic Mass: 213.0156832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 23.8Ų

1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile Pricemore >>

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Additional information on 1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile (CAS: 1314714-34-5)

1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile (CAS: 1314714-34-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropane ring and difluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

The compound's molecular structure, featuring a chloro and difluoro substitution pattern on the phenyl ring, contributes to its distinct chemical reactivity and biological activity. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of the nitrile group further enhances its utility in chemical transformations, making it a versatile intermediate in organic synthesis.

Recent publications have highlighted the compound's potential in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized 1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile to develop a series of compounds targeting specific oncogenic kinases, showing promising results in preclinical models of cancer.

Another significant development involves the compound's application in agrochemical research. A 2024 study in Pest Management Science reported its use as an intermediate in the synthesis of new-generation pesticides. The unique electronic properties imparted by the difluorophenyl and cyclopropane groups were found to enhance the bioactivity of the resulting compounds against resistant pest strains.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile. A team at MIT developed a novel catalytic system that improved the yield of the compound by 35% compared to traditional methods (Nature Chemistry, 2023). This breakthrough has significant implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The safety profile and toxicological characteristics of this compound have also been investigated. Regulatory agencies are currently reviewing data from comprehensive studies conducted by major pharmaceutical companies. Preliminary results suggest that while the compound itself shows low acute toxicity, proper handling procedures are essential due to its potential to release hazardous gases under certain conditions.

Looking forward, researchers anticipate that 1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile will play an increasingly important role in drug discovery pipelines. Its unique structural features make it particularly valuable for fragment-based drug design approaches. Several pharmaceutical companies have included derivatives of this compound in their preclinical development programs, targeting a range of therapeutic areas from oncology to central nervous system disorders.

In conclusion, the growing body of research on 1-(3-chloro-2,6-difluorophenyl)cyclopropane-1-carbonitrile (CAS: 1314714-34-5) underscores its importance as both a valuable chemical intermediate and a promising scaffold for drug development. As synthetic methodologies continue to advance and our understanding of its biological activities deepens, this compound is poised to make significant contributions to both pharmaceutical and agrochemical innovation in the coming years.

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